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Compound of Interest

Compound Name: Tetradecanal

Cat. No.: B130844 Get Quote

Essential Safety and Handling Guide for
Tetradecanal
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of Tetradecanal (also known as Myristaldehyde) in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure a safe working

environment and minimize risks.

I. Personal Protective Equipment (PPE)
When handling Tetradecanal, it is imperative to use appropriate personal protective equipment

to prevent skin and eye contact, as well as inhalation.

A. Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH

(US) standards.

B. Skin Protection:

Gloves: Handle with chemical-impermeable gloves (e.g., nitrile rubber). Always inspect

gloves for integrity before use and wash hands after handling.
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Clothing: Wear a lab coat or fire/flame-resistant and impervious clothing. Ensure that skin is

not exposed.

C. Respiratory Protection:

Work in a well-ventilated area. If exposure limits are exceeded or irritation is experienced, a

full-face respirator should be used.

II. Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the integrity of

Tetradecanal and ensuring laboratory safety.

A. Handling:

Ensure adequate ventilation in the handling area.

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition.[1]

Prevent fire caused by electrostatic discharge.[1]

B. Storage:

Store in a tightly closed container.[1]

Keep the container in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials and foodstuff containers.[1]

Recommended storage temperature is between 0 - 8 °C.[2][3]

III. Quantitative Data Summary
The following table summarizes key quantitative safety and physical property data for

Tetradecanal.
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Property Value

Flash Point 110 °C (230 °F)[1]

Melting Point 22 - 24 °C[2][3]

Boiling Point 165 - 167 °C / 24 mmHg[2][3]

Oral LD50 (Rat) > 50 g/kg[4][5]

Dermal LD50 (Rabbit) > 10,000 mg/kg[1]

IV. Emergency Procedures
In the event of an emergency, follow these procedures promptly.

A. First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. Consult a doctor if irritation persists.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult a

doctor.[1]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

B. Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

C. Accidental Release Measures (Spills):
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Evacuate personnel to a safe area.

Ensure adequate ventilation.

Remove all sources of ignition.[1]

Use personal protective equipment, including chemical-impermeable gloves.[1]

For solid spills, dampen the material with a suitable solvent (e.g., acetone) to avoid dust

formation and transfer to a suitable container for disposal.

Prevent the spill from entering drains or waterways.[1]

V. Disposal Plan
Proper disposal of Tetradecanal and its containers is essential to prevent environmental

contamination.

A. Waste Material Disposal:

Dispose of Tetradecanal by sending it to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Do not discharge into sewer systems.[1]

B. Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1]

Alternatively, puncture the packaging to make it unusable for other purposes and dispose of

it in a sanitary landfill.[1]

Combustible packaging materials can be disposed of through controlled incineration with flue

gas scrubbing.[1]

Visual Workflow and logical Diagrams
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To further clarify the procedures, the following diagrams illustrate the safe handling workflow

and emergency response for a Tetradecanal spill.
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Figure 1: Safe Handling Workflow for Tetradecanal
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Figure 2: Emergency Response for Tetradecanal Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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